![molecular formula C11H14F2N2 B1428033 1-(2,6-Difluorobenzyl)pyrrolidin-3-amine CAS No. 1248239-21-5](/img/structure/B1428033.png)
1-(2,6-Difluorobenzyl)pyrrolidin-3-amine
Overview
Description
1-(2,6-Difluorobenzyl)pyrrolidin-3-amine, also known as 1-difluorobenzylpyrrolidine, is a synthetic compound that has recently been studied for its potential applications in the field of scientific research. It is a heterocyclic compound composed of a pyrrolidine ring fused to a difluorobenzyl group, and is a key intermediate in the synthesis of various pharmaceuticals. This compound has been used in various studies including the synthesis of novel bioactive compounds, and its mechanism of action has been studied in detail.
Scientific Research Applications
Catalytic Applications in Organometallic Chemistry
1-(2,6-Difluorobenzyl)pyrrolidin-3-amine and related compounds have been explored in the field of organometallic chemistry. For instance, Ge, Meetsma, and Hessen (2009) synthesized and characterized scandium, yttrium, and lanthanum benzyl and alkynyl complexes with related ligands. These complexes demonstrated catalytic activity for the Z-selective linear head-to-head dimerization of phenylacetylenes, with yttrium and lanthanum systems showing the most effective catalysis (Ge, Meetsma, & Hessen, 2009).
Synthesis of Stereoisomers for Antibacterial Applications
Compounds structurally similar to this compound have been utilized in synthesizing stereoisomers for antibacterial applications. Schroeder et al. (1992) synthesized several stereochemically pure 3-(1-aminoethyl)pyrrolidines, which are important intermediates (C7 side chains) for quinolone antibacterials (Schroeder et al., 1992).
Crystallography and Molecular Structure Analysis
The crystal and molecular structures of compounds related to this compound have been a subject of study. Hilti, Ottersen, and Seff (1976) determined the crystal structure of a diradical compound using single-crystal X-ray diffraction, providing insights into the molecular geometry and intermolecular hydrogen bonding (Hilti, Ottersen, & Seff, 1976).
Development of Anticancer Agents
Recent studies have focused on the development of pyrrolyl-pyridine heterocyclic compounds, including this compound derivatives, as potential anticancer agents. Mallisetty et al. (2023) synthesized compounds that showed significant anticancer activity against human cervical and breast cancer cell lines (Mallisetty, Ganipisetti, Majhi, & Putta, 2023).
Synthesis of Functionalized Pyrrolidines
The synthesis of functionalized pyrrolidines, including derivatives of this compound, is an area of ongoing research. Zhi et al. (2016) developed an asymmetric synthesis of pyrrolidine derivatives with trifluoromethyl groups through a domino Michael/Mannich [3+2] cycloaddition sequence, showcasing potential medical value (Zhi, Zhao, Liu, Wang, & Enders, 2016).
Properties
IUPAC Name |
1-[(2,6-difluorophenyl)methyl]pyrrolidin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14F2N2/c12-10-2-1-3-11(13)9(10)7-15-5-4-8(14)6-15/h1-3,8H,4-7,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGGZDWMOHFVBHY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1N)CC2=C(C=CC=C2F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14F2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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